One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties
Journal of Materials Chemistry Pub Date: 2011-06-03 DOI: 10.1039/C1JM11492A
Abstract
A novel and facile one-step approach to in situ synthesize
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